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Compound of Interest

Compound Name: Skp2 inhibitor 2

Cat. No.: B10857987

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the preparation of a stock solution of Skp2
Inhibitor 2, also known as SMIP004. S-phase kinase-associated protein 2 (Skp2) is a critical
component of the SCF (Skp1-Cull-F-box) E3 ubiquitin ligase complex, which mediates the
ubiquitination and subsequent proteasomal degradation of several key cell cycle regulatory
proteins, most notably the cyclin-dependent kinase inhibitor p27Kipl. Overexpression of Skp2
is frequently observed in various human cancers and is associated with poor prognosis,
making it an attractive target for cancer therapy. These protocols are intended to ensure
accurate and reproducible preparation of Skp2 inhibitor solutions for in vitro and in vivo studies.

Compound Information

Several small molecules are described as Skp2 inhibitors. This protocol focuses on SKP2 E3
Ligase Inhibitor 1l (SMIP004) due to the availability of clear solubility data. It is crucial to confirm
the specific inhibitor being used by referencing the CAS number.

Table 1: Chemical and Physical Properties of Skp2
Inhibitors
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Molecular
Compound Alternate . .
CAS Number Weight (g/mol  Solubility
Name Names )
SKP2 E3 Ligase DMSO: 100
. SMIP004 143360-00-3 205.30
Inhibitor II mg/mL[1]
SCFSkp2-IN-2 AAA-237 1375060-02-8 Not specified Not specified
Skp2 inhibitor 2 Compound 14ag  2760612-77-7 Not specified Not specified
SKP2 E3 Ligase DMSO: 100
o - 634908-46-6 467.51
Inhibitor 1V mg/mL[2]
DMSO: up to 50
SKP2-C25 SZL P1-41 222716-34-9 420.52
mM[3]
o _ N - DMSO: 93
Skp2 inhibitor C1  SKPin C1 Not specified Not specified
mg/mL[4]

Skp2 Signaling Pathway

Skp2 is a key regulator of the cell cycle. As a component of the SCF E3 ubiquitin ligase
complex, it targets the tumor suppressor p27Kipl for degradation, thereby promoting cell cycle
progression from G1 to S phase. Inhibition of Skp2 leads to the accumulation of p27, resulting
in cell cycle arrest and a potential anti-proliferative effect in cancer cells.
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Caption: Skp2 signaling pathway and point of inhibition.

Experimental Protocols

Materials and Equipment
o SKP2 E3 Ligase Inhibitor Il (SMIP004) (CAS: 143360-00-3)

o Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade
 Sterile microcentrifuge tubes (1.5 mL)

» Sterile serological pipettes and pipette tips

» \ortex mixer

» Analytical balance
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+ Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of SKP2 E3 Ligase Inhibitor
[l (SMIPO04).

Workflow for Stock Solution Preparation

1. Weigh Inhibitor

l

2. Calculate Solvent Volume
(for 10 mM)

l

3. Add DMSO

l

4. Vortex to Dissolve

l

5. Aliquot

l

6. Store at -20°C or -80°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Skp2
Inhibitor 2 (SMIP004) Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10857987#how-to-prepare-skp2-inhibitor-2-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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